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Compound of Interest

Compound Name: 4-Methoxy-4-methyl-2-pentanol
CAS No.: 141-73-1
Cat. No.: B086042
Get Quote
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Executive Summary

4-Methoxy-4-methyl-2-pentanol (CAS 141-73-1), often referred to commercially as Pent-Oxaol,
represents a specialized class of ether-alcohol solvents and intermediates.[1] Unlike common
low-molecular-weight alcohols (methanol, ethanol), this compound exhibits a unique
combination of high boiling point (172.7°C), steric hindrance (gem-dimethyl group), and dual
polarity (hydrophilic hydroxyl group + lipophilic ether backbone).

In pharmaceutical research, it is not merely a solvent but a functional reagent used to introduce
hydrophilic modifications into biocompatible polymers (specifically ophthalmic hydrogels) and
serves as a critical high-temperature reaction medium where standard protic solvents fail. This
guide details its application in synthesis, process optimization, and impurity profiling.

Chemical Profile & Mechanistic Advantages[1][2]
Physicochemical Properties
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Property

Value

Critical Relevance to
Pharma

CAS Number

141-73-1

Distinct from its ketone
precursor (Pentoxone, CAS
107-70-0).[2]

Boiling Point

172.7°C

Allows for high-temperature
kinetics without pressurized

vessels.

Molecular Weight

132.20 g/mol

Moderate volatility; easier to
remove than high-boiling

glycols.

Structure

Chiral Secondary Alcohol

Contains a stereocenter at C2;
relevant for enantioselective

syntheses.

Solubility

Amphiphilic

Miscible with both aqueous
and organic phases, acting as

a phase transfer coupler.

Structural Advantages

The molecule features a sterically bulky tail (4-methoxy-4-methyl group) and a reactive head

(2-hydroxyl group).

 Steric Bulk: Prevents unwanted side reactions at the ether linkage, providing high chemical

stability under acidic/basic conditions compared to linear glycol ethers.

» Hydrophilicity: When incorporated as a monomer side-chain, the methoxy-ether moiety

drastically improves the water retention of hydrogels without compromising mechanical

strength.

Application Protocol A: Synthesis of Biocompatible
Hydrogel Monomers
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Context: This protocol is derived from applications in ophthalmic lens manufacturing. The
alcohol is esterified with maleic anhydride and isomerized to form a fumarate derivative. This
derivative serves as a high-oxygen-permeability monomer for contact lenses.

Reaction Logic

e Ring Opening: Nucleophilic attack of the alcohol (4-Methoxy-4-methyl-2-pentanol) on
maleic anhydride.

 |somerization: Conversion of the cis-maleate to the trans-fumarate (thermodynamically more
stable and polymerizable).

Detailed Protocol

Reagents:

o Maleic Anhydride (1.0 eq)

e 4-Methoxy-4-methyl-2-pentanol (1.0 eq)[1][3]

o Catalyst: Triethylamine (Et3N) or Sodium Acetate
o Solvent: Toluene or THF (for initial mixing)
Step-by-Step Workflow:

o Preparation: Charge a glass reactor with Maleic Anhydride (10 g, ~102 mmol) and dissolve in
20 mL of anhydrous THF.

e Addition: Add 4-Methoxy-4-methyl-2-pentanol (13.5 g, ~102 mmol) dropwise to the stirring
solution.

o Catalysis: Add 0.5 mL of Triethylamine.
e Reaction: Stir at Room Temperature for 2 hours. The reaction is mildly exothermic.

o Checkpoint: Monitor disappearance of anhydride peak via FTIR (approx. 1780 cm™1).
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» Isomerization (Optional for Fumarate): To convert the resulting mono-ester maleate to
fumarate, add Thionyl Chloride (catalytic amount) or heat with a morpholine catalyst at 60°C
for 4 hours.

« |solation: Precipitate the product by adding the reaction mixture to cold hexanes. Filter and
dry under vacuum.

Mechanistic Pathway Visualization

Ring Opening
(Et3N, 25°C) Isomerization
Maleic Acid Monoester (Heat/Catalyst) Fumaric Acid Derivative

(Cis-isomer) (Trans-isomer)
4-Methoxy-4-methyl-2-pentanol
(Nucleophile)

Click to download full resolution via product page

Maleic Anhydride

(Cyclic)

Figure 1: Synthesis pathway for converting 4-Methoxy-4-methyl-2-pentanol into a
polymerizable hydrophilic monomer.

Application Protocol B: High-Temperature Reaction
Solvent

Context: Many nucleophilic substitutions (SN2) or metal-catalyzed couplings require
temperatures >120°C. Standard alcohols (MeOH, EtOH, IPA) require high-pressure autoclaves
to reach these temperatures. 4-Methoxy-4-methyl-2-pentanol allows these reactions to
proceed at atmospheric pressure.

Solvent Swap Protocol

Scenario: A reaction requires switching from a low-boiling solvent (DCM) to 4-Methoxy-4-
methyl-2-pentanol for a high-temp cyclization step.

« Initial State: API intermediate dissolved in Dichloromethane (DCM).

o Charging: Add 4-Methoxy-4-methyl-2-pentanol (3-5 volumes relative to solute) to the
reactor.
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« Distillation: Heat the jacket to 50°C (DCM boiling point is 40°C). Apply mild vacuum (400
mbar) to strip DCM.

o Temperature Ramp: Once DCM is removed, increase jacket temperature to 140°C. The
internal temperature will rise to ~130-135°C (below the 172°C boiling point of the new
solvent), creating ideal conditions for thermal cyclization.

e Workup: Upon completion, cool to 25°C. Add water. The amphiphilic nature of the solvent
may require a "salting out" step (adding NaCl) to force phase separation if extraction is
needed, or simply distill off the solvent under high vacuum (<10 mbar).

Analytical Protocol: Impurity Profiling via GC-MS

Context: When using Pentoxone (ketone) as a solvent, 4-Methoxy-4-methyl-2-pentanol often
appears as a reduced impurity. Conversely, when using the alcohol as a reagent, residual
solvent analysis is required.

Method Parameters|[2]

e Instrument: Gas Chromatography - Mass Spectrometry (GC-MS).

o Column: DB-624 or equivalent (Cyanopropylphenyl dimethyl polysiloxane) - optimized for
volatile solvents.

e Carrier Gas: Helium at 1.0 mL/min.

e Inlet: Split mode (20:1), 250°C.

Temperature Program

Stage Rate (°C/min) Temperature (°C) Hold Time (min)
Initial - 40 2.0

Ramp 1 10 200 0

Ramp 2 20 240 5.0

Detection Logic
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» Target lon (SIM Mode): Monitor m/z 59 (characteristic of the hydroxy-isopropyl fragment) and
m/z 117 (molecular ion minus methyl).

e Retention Time: Expect elution after lower ketones but before high-boiling glycols.

o Limit of Quantitation (LOQ): Typically < 50 ppm using this method.

Impurity Decision Tree

Crude Reaction Mixture

GC-MS Analysis
(DB-624 Column)

Peak Detected at RT ~12 min?

Mass Spectrum matches Mass Spectrum matches
Ketone (M-15 = 101) Alcohol (M-15 =117)

Identify as Pentoxone
(Ketone Precursor)

Identify as 4-Methoxy-4-methyl-2-pentanol

(Target Alcohol)

Click to download full resolution via product page
Figure 2: Decision logic for identifying methoxy-pentanol species in reaction mixtures.

Safety & Handling

o GHS Classification: Although often less toxic than its ketone counterpart, it is classified as a
Skin/Eye Irritant.
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» PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

o Storage: Store in a cool, dry place. Hygroscopic tendencies are low but keeping containers
sealed prevents moisture uptake which can affect stoichiometry in anhydride reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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